Cas no 41126-22-1 (1,3-Propanedione,1-(2-methoxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(2-methoxyphenyl)-3-phenyl-
• CAS No: 41126-22-1
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 332307
• PubChem ID: 240967
• Update Time: 2025-04-19

1,3-Propanedione,1-(2-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(2-methoxyphenyl)-3-phenyl-
• 1-(2-methoxyphenyl)-3-phenylpropane-1,3-dione
• 1-(2-Methoxyphenyl)-3-phenyl-1,3-propanedione
• 1-(2-Methoxy-phenyl)-3-phenyl-propan-1,3-dion
• 1-(2-methoxy-phenyl)-3-phenyl-propane-1,3-dione
• 1-(2-METHOXYPHENYL)-3-PHENYL-PROPANE-1,3-DIONE
• 2-Methoxydibenzoylmethane
• AC1L66C4
• AC1Q5F1B
• CHEMBL177754
• CTK4I4301
• NSC47955
• SureCN1898771
• DTXSID00286842
• BDBM73828
• NSC-47955
• 41126-22-1
• SMR000477626
• MLS001179098
• HMS2839H04
• cid_240967
• SCHEMBL1898771
• NSC 47955

• Inchi： 1S/C16H14O3/c1-19-16-10-6-5-9-13(16)15(18)11-14(17)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： SBPRDYIPEHBDCW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.151
• Boiling Point: 424.7°Cat760mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.57
• PSA: 43.37
• LogP: 3.15090